Cas no 600638-87-7 (5-Methyl-4-(propylamino)isoxazole)

• Product Name: 5-Methyl-4-(propylamino)isoxazole
• CAS No: 600638-87-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 951150
• Update Time: 2023-08-02

5-Methyl-4-(propylamino)isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolamine,5-methyl-N-propyl-(9CI)
• 5-methyl-4-(propylamino)isoxazole
• 5-Methyl-4-(propylamino)isoxazole

• Inchi： 1S/C7H12N2O/c1-3-4-8-7-5-9-10-6(7)2/h5,8H,3-4H2,1-2H3
• InChI Key： SFMNABLYHYZEAZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Topological Polar Surface Area: 38.1